![molecular formula C22H18Cl2N2O4S B2704646 N-{4-chloro-2-[(2-chlorophenyl)carbonyl]phenyl}-4-(dimethylsulfamoyl)benzamide CAS No. 313646-75-2](/img/structure/B2704646.png)
N-{4-chloro-2-[(2-chlorophenyl)carbonyl]phenyl}-4-(dimethylsulfamoyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a type of benzamide, which is an organic compound consisting of a carboxamide group (-CONH2) attached to a phenyl group. Benzamides are used in a wide range of applications, including pharmaceuticals, paper, and plastic industries .
Synthesis Analysis
Benzamides can be synthesized through direct condensation of carboxylic acids and amines . This process involves the reaction of a carboxylic acid (in this case, benzoic acid) with an amine under certain conditions .Molecular Structure Analysis
The molecular structure of benzamides can be analyzed using various techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography . These techniques can provide information about the compound’s molecular weight, chemical bonds, and 3D structure .Chemical Reactions Analysis
The chemical reactions of benzamides can vary depending on the specific groups attached to the phenyl ring . For example, the presence of electron-withdrawing groups (like -Cl) can make the compound more reactive towards nucleophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of benzamides can be determined using various analytical techniques . These properties can include melting point, boiling point, solubility, and stability .Scientific Research Applications
Applications in Material Science
Polyamides and polyimides derived from specific benzamide derivatives have been synthesized and studied for their properties. These materials, known for their flexibility, thermal stability, and solubility in various solvents, have potential applications in the production of films, fibers, and other high-performance materials. The research on these compounds highlights their utility in developing new polymeric materials with enhanced characteristics (Liaw, Huang, Hsu, & Chen, 2002).
Biological and Pharmaceutical Research
Benzamide derivatives have been studied for their biological activities, including their potential as antitumor, antibacterial, and anticonvulsant agents. Some chlorinated compounds exhibited excellent in vitro antitumor activity against specific cell lines, suggesting their potential in cancer therapy (Fahim & Shalaby, 2019). Additionally, benzamide derivatives have been explored for their anticonvulsant activities, showing promise as new therapeutic agents for seizure disorders (Lambert, Hamoir, Hermans, & Poupaert, 1995).
Chemical Synthesis and Molecular Docking
The synthesis and structural analysis of benzamide derivatives provide valuable insights into their chemical properties and reactivity. Advanced techniques like molecular docking and DFT calculations have been employed to understand the interactions of these compounds at the molecular level, offering clues to their mechanism of action and potential applications in designing more effective molecules for various purposes (Demir et al., 2016).
Environmental and Agricultural Applications
Benzamide derivatives have also been investigated for their effects on plant growth and as potential herbicides. Their ability to inhibit mitosis in plant cells at low concentrations suggests possible applications in agriculture for controlling weed growth, though the specificity and safety of such applications would require thorough investigation (Merlin, Nurit, Ravanel, Bastide, Coste, & Tissut, 1987).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-4-(dimethylsulfamoyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18Cl2N2O4S/c1-26(2)31(29,30)16-10-7-14(8-11-16)22(28)25-20-12-9-15(23)13-18(20)21(27)17-5-3-4-6-19(17)24/h3-13H,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHBICWWGHYOADD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18Cl2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.